Cas no 2229258-98-2 (tert-butyl N-4-(1-oxopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-(1-oxopropan-2-yl)phenylcarbamate
• CAS No: 2229258-98-2
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5899591
• PubChem ID: 165696384
• Update Time: 2025-06-08

tert-butyl N-4-(1-oxopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-oxopropan-2-yl)phenylcarbamate
• 2229258-98-2
• tert-butyl N-[4-(1-oxopropan-2-yl)phenyl]carbamate
• EN300-1877403

• Inchi： 1S/C14H19NO3/c1-10(9-16)11-5-7-12(8-6-11)15-13(17)18-14(2,3)4/h5-10H,1-4H3,(H,15,17)
• InChI Key： KRVVVSZBLGKBDV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C=O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-(1-oxopropan-2-yl)phenylcarbamate

Recent Advances in the Study of tert-Butyl N-4-(1-oxopropan-2-yl)phenylcarbamate (CAS: 2229258-98-2) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-4-(1-oxopropan-2-yl)phenylcarbamate (CAS: 2229258-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and ketone functional groups, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of tert-butyl N-4-(1-oxopropan-2-yl)phenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by carbamate formation under mild conditions. This advancement is expected to facilitate further pharmacological evaluations and preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl N-4-(1-oxopropan-2-yl)phenylcarbamate exhibits inhibitory effects on specific enzymatic targets, such as kinases involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound showed selective inhibition of p38 MAP kinase, a key player in cytokine production and inflammation. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

Moreover, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of tert-butyl N-4-(1-oxopropan-2-yl)phenylcarbamate with its biological targets. Molecular docking simulations revealed that the carbamate moiety plays a critical role in binding affinity, while the ketone group contributes to the stabilization of the enzyme-inhibitor complex. These insights are invaluable for the design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these limitations. Collaborative efforts between academic and industrial laboratories are expected to accelerate progress in this area.

In conclusion, tert-butyl N-4-(1-oxopropan-2-yl)phenylcarbamate (CAS: 2229258-98-2) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and computational analysis have laid a solid foundation for future research. Continued exploration of its therapeutic applications, coupled with optimization of its pharmacokinetic profile, could lead to the development of novel treatments for inflammatory and other diseases. The scientific community remains optimistic about its prospects, and further studies are anticipated to uncover additional facets of its pharmacological potential.